1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-4-amine

• Molecular Formula: C10H17F2N3
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 1-(2,2-difluoroethyl)-N-(3-methylbutyl)pyrazol-4-amine
• InChI: InChI=1S/C10H17F2N3/c1-8(2)3-4-13-9-5-14-15(6-9)7-10(11)12/h5-6,8,10,13H,3-4,7H2,1-2H3
• InChI Key: LEGKIQWHULWHRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=CN(N=C1)CC(F)F

Description

1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-4-amine is a fluorinated organic compound. Fluorinated compounds are known for their unique properties, such as high thermal stability and resistance to degradation, making them valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-4-amine typically involves the reaction of 2,2-difluoroethylamine with 3-methylbutylamine in the presence of a pyrazole derivative. The reaction conditions often include the use of a solvent such as ethanol or methanol and a catalyst to facilitate the reaction. The mixture is usually heated to a specific temperature to ensure the completion of the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This compound can undergo nucleophilic substitution reactions, where a nucleophile replaces a leaving group in the molecule.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as halides, amines, and alcohols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a difluoroethyl ketone derivative, while reduction may produce a difluoroethyl alcohol derivative.

Scientific Research Applications

1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-4-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials with enhanced stability and performance.

Mechanism of Action

The mechanism of action of 1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The fluorine atoms in the compound contribute to its high reactivity and ability to form strong bonds with other molecules. This interaction can affect various biological processes and pathways, making it a potential candidate for drug development and other applications.

Comparison with Similar Compounds

Similar Compounds

• 1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-4-amine
• 1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-5-amine
• 1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-3-amine

Uniqueness

1-(2,2-difluoroethyl)-N-(3-methylbutyl)-1H-pyrazol-4-amine is unique due to its specific substitution pattern and the presence of fluorine atoms, which enhance its chemical stability and reactivity. This makes it a valuable compound for various scientific and industrial applications.